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An In-Depth Technical Guide to the Thermochemical Properties of Allyl Cinnamate

For Researchers, Scientists, and Drug Development Professionals

Abstract
Allyl cinnamate, a fragrance and flavoring agent, possesses thermochemical properties

crucial for its application and stability assessment. This guide provides a comprehensive

overview of the key thermochemical parameters of allyl cinnamate, including its enthalpy of

formation, enthalpy of vaporization, heat capacity, and thermal decomposition profile. While

experimental data for certain properties are limited, this document compiles available

information and outlines the standard experimental protocols for their determination. This guide

is intended to be a valuable resource for researchers, scientists, and professionals in drug

development who may encounter this compound in their work.

Introduction
Allyl cinnamate (C₁₂H₁₂O₂) is an organic ester known for its characteristic fruity and balsamic

aroma. It is utilized in the fragrance, flavor, and cosmetic industries. A thorough understanding

of its thermochemical properties is essential for ensuring its safe handling, storage, and

application, particularly in processes involving elevated temperatures. These properties also

provide fundamental data for computational modeling and process simulation in various

industrial and research settings.
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The following tables summarize the available quantitative thermochemical data for allyl
cinnamate. It is important to note that much of the available data is estimated, and

experimental verification is recommended for critical applications.

Table 1: General and Physical Properties of Allyl Cinnamate

Property Value Source

Molecular Formula C₁₂H₁₂O₂ --INVALID-LINK--

Molecular Weight 188.22 g/mol --INVALID-LINK--

Appearance Colorless to pale yellow liquid --INVALID-LINK--

Boiling Point
113 °C @ 0.5 mmHg150-152

°C @ 15 mmHg
--INVALID-LINK--

Density 1.050-1.056 g/cm³ @ 25 °C --INVALID-LINK--

Vapor Pressure 0.003 mmHg @ 20 °C --INVALID-LINK--

Table 2: Thermodynamic Properties of Allyl Cinnamate

Property Value Method Source

Standard Enthalpy of

Formation (gas,

298.15 K)

-134.88 ± 4.5 kJ/mol
Joback Method

(Estimation)
--INVALID-LINK--

Standard Enthalpy of

Vaporization (at

boiling point)

53.2 ± 2.0 kJ/mol
Joback Method

(Estimation)
--INVALID-LINK--

Ideal Gas Heat

Capacity (Cp,gas @

298.15 K)

244.13 J/mol·K
Joback Method

(Estimation)
--INVALID-LINK--

Enthalpy of

Combustion
Data not available - -
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Thermal Decomposition
Thermogravimetric analysis (TGA) provides insight into the thermal stability and decomposition

profile of a substance. A TGA graph for allyl cinnamate indicates that its decomposition occurs

within a specific temperature range.
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Conceptual TGA Workflow for Allyl Cinnamate
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Caption: Workflow for Thermogravimetric Analysis (TGA) of Allyl Cinnamate.
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Experimental Protocols
Detailed experimental protocols are essential for the accurate determination of thermochemical

properties. The following sections describe the standard methodologies for key experiments.

Combustion Calorimetry for Enthalpy of Formation
The standard enthalpy of formation is a fundamental thermodynamic property. For organic

compounds like allyl cinnamate, it is typically determined indirectly from the experimentally

measured enthalpy of combustion using a bomb calorimeter.
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Workflow for Combustion Calorimetry
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Caption: Experimental workflow for determining the enthalpy of formation via combustion

calorimetry.

Methodology:

A precisely weighed sample of allyl cinnamate (typically encapsulated in a gelatin capsule

to prevent evaporation) is placed in the crucible of a bomb calorimeter.

The bomb is sealed and pressurized with a high-purity oxygen atmosphere (typically around

30 atm).

The bomb is submerged in a known quantity of water in the calorimeter's insulated container.

The sample is ignited, and the temperature change of the water is meticulously recorded.

The heat capacity of the calorimeter is determined by combusting a standard substance with

a known heat of combustion, such as benzoic acid.

The energy of combustion of allyl cinnamate is calculated from the observed temperature

rise and the heat capacity of the calorimeter.

Corrections are applied for the heat of formation of nitric acid (from residual nitrogen in the

bomb) and the heat of combustion of the fuse wire.

The standard enthalpy of formation is then calculated using Hess's law, from the standard

enthalpies of formation of the combustion products (CO₂ and H₂O).

Transpiration Method for Vapor Pressure and Enthalpy
of Vaporization
The transpiration method is a reliable technique for determining the vapor pressure of low-

volatility substances like allyl cinnamate. The enthalpy of vaporization can then be derived

from the temperature dependence of the vapor pressure using the Clausius-Clapeyron

equation.
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Transpiration Method Workflow
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Caption: Workflow for determining vapor pressure and enthalpy of vaporization using the

transpiration method.

Methodology:

A sample of allyl cinnamate is placed in a saturation chamber maintained at a constant

temperature.

A stream of an inert carrier gas (e.g., nitrogen or argon) is passed through the sample at a

slow, precisely controlled flow rate.

The gas becomes saturated with the vapor of allyl cinnamate.

The vapor is then transported to a condenser where it is trapped and its mass is determined.

The vapor pressure is calculated from the mass of the condensed vapor, the volume of the

carrier gas, and the temperature.

The experiment is repeated at several different temperatures to obtain a vapor pressure

curve.

The enthalpy of vaporization is determined from the slope of a plot of the natural logarithm of

the vapor pressure versus the inverse of the absolute temperature (Clausius-Clapeyron plot).

Differential Scanning Calorimetry (DSC) for Heat
Capacity
Differential scanning calorimetry is a widely used technique to measure the heat capacity of a

substance as a function of temperature.
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DSC Workflow for Heat Capacity Measurement
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Caption: Workflow for determining heat capacity using Differential Scanning Calorimetry (DSC).

Methodology:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b045370?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A small, accurately weighed sample of allyl cinnamate is hermetically sealed in an

aluminum DSC pan.

An empty sealed pan is used as a reference.

The DSC instrument is calibrated for temperature and heat flow using a standard material

with a well-known heat capacity, such as sapphire.

Three DSC runs are performed under the same conditions (temperature program, purge

gas): a baseline run with two empty pans, a run with the sapphire standard, and a run with

the allyl cinnamate sample.

The heat capacity of allyl cinnamate at a given temperature is calculated by comparing the

heat flow to the sample with the heat flow to the sapphire standard, after subtracting the

baseline.

Conclusion
The thermochemical properties of allyl cinnamate are critical for its industrial application and

for scientific research. This guide has summarized the available data and detailed the standard

experimental protocols for their determination. While some experimental values are not readily

available in the literature, the methodologies described provide a clear path for their

measurement. For professionals in drug development, this information is valuable for assessing

the stability of allyl cinnamate if used as an excipient and for understanding its behavior in

various formulations and manufacturing processes. Further experimental investigation is

encouraged to fill the existing data gaps and to provide a more complete thermochemical

profile of this important compound.

To cite this document: BenchChem. [Thermochemical properties of Allyl cinnamate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b045370#thermochemical-properties-of-allyl-
cinnamate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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